N-{2-[(3-fluorophenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide

• IUPAC Name: N-[2-(3-fluoroanilino)-2-oxoethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C13H11FN2O2S/c14-9-3-1-4-10(7-9)16-12(17)8-15-13(18)11-5-2-6-19-11/h1-7H,8H2,(H,15,18)(H,16,17)
• InChI Key: SCBRLWKAMGFDFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=O)CNC(=O)C2=CC=CS2
• Molecular Formula: C13H11FN2O2S
• Molecular Weight: 278.30 g/mol

Description

N-{2-[(3-fluorophenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide, commonly known as 'FN-1501', is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. FN-1501 belongs to the class of thioamides and has been studied extensively for its biochemical and physiological effects on the human body.

Scientific Research Applications

FN-1501 has been studied extensively for its potential as a therapeutic agent in the treatment of various diseases. It has been shown to possess anti-inflammatory, anti-cancer, and anti-tumor properties. FN-1501 has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

FN-1501 exerts its therapeutic effects through the inhibition of the NF-κB signaling pathway. This pathway is involved in the regulation of various cellular processes such as inflammation, cell growth, and cell survival. By inhibiting this pathway, FN-1501 can reduce inflammation and prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
FN-1501 has been shown to possess anti-inflammatory properties by reducing the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. It also inhibits the activation of NF-κB, which is a key regulator of inflammation. FN-1501 has also been shown to induce apoptosis in cancer cells by inhibiting the NF-κB signaling pathway.

Advantages and Limitations for Lab Experiments

FN-1501 has several advantages for lab experiments, including its high purity and stability. It is also soluble in various solvents, making it easy to handle in the lab. However, FN-1501 has some limitations, including its high cost and limited availability. It also requires specialized equipment for its synthesis, which may not be available in all labs.

Future Directions

The potential therapeutic applications of FN-1501 are vast and varied. Future research could focus on its use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It could also be studied for its potential use in the treatment of autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. Further research could also focus on the development of more efficient synthesis methods for FN-1501, which could reduce its cost and increase its availability for research purposes.
In conclusion, FN-1501 is a promising chemical compound that has gained significant attention in the field of scientific research. Its potential as a therapeutic agent for the treatment of various diseases makes it a subject of intense study. Further research is needed to fully understand its mechanism of action and to explore its potential therapeutic applications.

Synthesis Methods

FN-1501 is synthesized through a multistep process involving the reaction of 3-fluoroaniline with ethyl 2-bromoacetate, followed by the reaction of the resulting intermediate with 2-thiophenecarboxylic acid. The final product is obtained through the hydrolysis of the ester group in the intermediate.